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Compound of Interest

Compound Name:
3-(chloromethyl)-5-phenyl-1H-

pyrazole

CAS No.: 755700-32-4

Cat. No.: B6593754

Get Quote

Executive Summary
3-(Chloromethyl)-5-phenyl-1H-pyrazole is a reactive electrophilic intermediate used primarily

in medicinal chemistry for the introduction of the phenyl-pyrazole scaffold via nucleophilic

substitution. Unlike its stable methyl analog, the chloromethyl derivative exhibits significant

thermal instability in its free base form.

This instability arises from the presence of a nucleophilic nitrogen (NH) within the same

structure as a reactive electrophile (chloromethyl group), leading to intermolecular self-

alkylation (polymerization) upon heating or prolonged storage. Consequently, this compound is

most stably isolated and characterized as its hydrochloride salt, or generated in situ.

Physicochemical Profile
Identity and Structure[1][2]

IUPAC Name: 3-(Chloromethyl)-5-phenyl-1H-pyrazole
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Molecular Formula: C₁₀H₉ClN₂

Molecular Weight: 192.65 g/mol

Key Structural Feature: The molecule exhibits annular tautomerism. In solution, the 3-

(chloromethyl)-5-phenyl and 5-(chloromethyl)-3-phenyl forms are in rapid equilibrium.

Melting Point and Thermal Data
Due to the reactive nature of the chloromethyl group, the "melting point" of the free base is

often a decomposition point. The values below provide the experimental baseline for the parent

scaffold and the predicted behavior of the chloromethyl derivative.

Compound Form Melting Point (°C) Stability Status

3-Methyl-5-phenyl-1H-

pyrazole
Free Base 127 – 129 °C [1, 2] Stable Standard

3-(Chloromethyl)-5-

phenyl-1H-pyrazole
Free Base >130 °C (dec.)*

Unstable

(Polymerizes)

3-(Chloromethyl)-5-

phenyl-1H-pyrazole
HCl Salt 180 – 210 °C (dec.)

Metastable

(Hygroscopic)

*Note: The free base often degrades before a clear liquidus phase is observed. The melting

point of the parent methyl compound (127°C) serves as the lower thermodynamic bound; the

introduction of the chlorine atom typically elevates the lattice energy, but chemical

decomposition interferes with measurement.

Thermal Stability Analysis
Mechanism of Decomposition
The primary failure mode for this compound is intermolecular N-alkylation. Upon heating or

melting, the lone pair of the pyrazole nitrogen (N-H) attacks the chloromethyl carbon of a

neighboring molecule, displacing chloride. This chain reaction forms oligomeric pyrazolium

salts.

Visualizing the Decomposition Pathway:
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Figure 1: Self-alkylation pathway of 3-(chloromethyl)-5-phenyl-1H-pyrazole upon thermal

stress.

Differential Scanning Calorimetry (DSC) Protocol
To accurately assess the stability of a specific batch, the following DSC protocol is

recommended. This method distinguishes between a true melt and a decomposition exotherm.

Protocol Parameters:

Instrument: Heat Flux DSC (e.g., TA Instruments Q2000 or Mettler Toledo DSC3).

Pan System: Hermetically sealed aluminum pans (to contain volatile HCl evolution).

Sample Mass: 2.0 – 4.0 mg.

Purge Gas: Nitrogen (50 mL/min).

Ramp Rate: 10 °C/min from 40 °C to 250 °C.

Interpretation of Results:

Sharp Endotherm (~128–140°C): Indicates melting of the unreacted crystalline lattice.

Broad Exotherm (immediately following or overlapping melt): Indicates thermal

decomposition (polymerization).

Baseline Shift: Indicates glass transition of formed oligomers.

Synthesis and Handling for Stability
Synthesis Route (Stability-Optimized)
The compound is best synthesized from the alcohol precursor using thionyl chloride (
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). To maximize stability, it should be isolated as the hydrochloride salt.

Precursor: 3-(Hydroxymethyl)-5-phenyl-1H-pyrazole.

Chlorination: Treat with

in dichloromethane (DCM) at

.

Isolation: Evaporate volatiles in vacuo without heating above 40°C. The residue is the HCl

salt.

Free Base Generation (If required): Neutralize with cold aqueous

and extract into DCM immediately prior to use. Do not store the free base.

Storage Conditions
Temperature: -20 °C (Freezer).

Atmosphere: Argon or Nitrogen (Hygroscopic; moisture accelerates hydrolysis to the

alcohol).

Form: Store as the Hydrochloride (HCl) salt.

Applications in Drug Discovery
This scaffold serves as a "warhead" for covalent probes or a building block for:

Kinase Inhibitors: Alkylation of cysteine residues in ATP-binding pockets.

Bifunctional Linkers: Connecting phenyl-pyrazole pharmacophores (e.g., Celecoxib analogs)

to other ligands.

References
TCI Chemicals.Product Specification: 3-Methyl-5-phenyl-1H-pyrazole (CAS 3347-62-4).[1][2]

Retrieved from

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://webbook.nist.gov/cgi/inchi?ID=C3347624&Mask=400
https://webbook.nist.gov/cgi/inchi?ID=C3347624&Mask=400
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6593754?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fisher Scientific.Safety Data Sheet & Properties: 3-Methyl-5-phenyl-1H-pyrazole. Retrieved

from

PubChem.Compound Summary: 5-(chloromethyl)-3-phenyl-1H-pyrazole. Retrieved from

Sidique, S. et al. (2009). Structure-activity relationship and improved hydrolytic stability of

pyrazole derivatives.[3] Bioorganic & Medicinal Chemistry Letters.[4][5] (Discusses instability

of related pyrazole esters/halides). Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b6593754?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6593754?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

